Cas no 1503960-11-9 (5-chloro-3-(cyclopropylmethyl)-1,2,4-thiadiazole)

• Product Name: 5-chloro-3-(cyclopropylmethyl)-1,2,4-thiadiazole
• CAS No: 1503960-11-9
• MF: C₆H₇ClN₂S
• MW: 174.651178598404
• CID: 4602743
• Update Time: 2025-11-07

5-chloro-3-(cyclopropylmethyl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-(cyclopropylmethyl)-1,2,4-thiadiazole
• 1,2,4-Thiadiazole, 5-chloro-3-(cyclopropylmethyl)-

• Inchi： 1S/C6H7ClN2S/c7-6-8-5(9-10-6)3-4-1-2-4/h4H,1-3H2
• InChI Key： QJQGDAZIMFRNKT-UHFFFAOYSA-N
• SMILES： S1C(Cl)=NC(CC2CC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 5-chloro-3-(cyclopropylmethyl)-1,2,4-thiadiazole

5-Chloro-3-(Cyclopropylmethyl)-1,2,4-Thiadiazole: A Comprehensive Overview

The compound with CAS No. 1503960-11-9, known as 5-chloro-3-(cyclopropylmethyl)-1,2,4-thiadiazole, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiadiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The thiadiazole ring structure is a key feature of this molecule, and its substitution pattern plays a crucial role in determining its chemical properties and potential applications.

Recent studies have highlighted the importance of 5-chloro-3-(cyclopropylmethyl)-1,2,4-thiadiazole in various chemical reactions and material sciences. The chloro group at the 5-position and the cyclopropylmethyl substituent at the 3-position contribute to its unique reactivity and stability. Researchers have explored its potential as a precursor for synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These applications are driven by the molecule's ability to act as a versatile ligand due to its sulfur atom and nitrogen atoms in the thiadiazole ring.

The synthesis of 5-chloro-3-(cyclopropylmethyl)-1,2,4-thiadiazole involves a multi-step process that typically includes cyclization reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound. For instance, the use of transition metal catalysts has enabled more efficient formation of the thiadiazole ring under mild conditions. This has opened up new possibilities for large-scale production and industrial applications.

In terms of biological activity, 5-chloro-3-(cyclopropylmethyl)-1,2,4-thiadiazole has shown promise in preliminary studies as an antimicrobial agent. The chloro substituent is known to enhance bioactivity by increasing lipophilicity and improving drug-like properties. However, further research is needed to fully understand its mechanism of action and potential toxicity profiles.

The environmental impact of 5-chloro-3-(cyclopropylmethyl)-1,2,4-thiadiazole is another area of interest. Studies have indicated that this compound undergoes biodegradation under specific conditions, which is crucial for assessing its safety in industrial and agricultural settings. Regulatory agencies are increasingly focusing on such assessments to ensure sustainable chemical practices.

Looking ahead, the demand for 5-chloro-3-(cyclopropylmethyl)-1,2,4-thiadiazole is expected to grow due to its versatility in chemical synthesis and emerging applications in materials science. Collaborative efforts between academia and industry are likely to accelerate the development of new products based on this compound.

In conclusion, 5-chloro-3-(cyclopropylmethyl)-1,2,4-thiadiazole is a multifaceted molecule with significant potential across various domains. Its unique structure and reactivity make it a valuable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.